Cas no 2228405-87-4 (3-(1-ethynylcyclopropyl)-1,1-difluorocyclobutane)

• Product Name: 3-(1-ethynylcyclopropyl)-1,1-difluorocyclobutane
• CAS No: 2228405-87-4
• MF: C₉H₁₀F₂
• MW: 156.172509670258
• CID: 5877655
• PubChem ID: 165630676
• Update Time: 2025-06-11

3-(1-ethynylcyclopropyl)-1,1-difluorocyclobutane Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethynylcyclopropyl)-1,1-difluorocyclobutane
• EN300-1948026
• 2228405-87-4

• Inchi： 1S/C9H10F2/c1-2-8(3-4-8)7-5-9(10,11)6-7/h1,7H,3-6H2
• InChI Key： XJVKYUASEHLWMO-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(C#C)CC1)F

Computed Properties

• Exact Mass: 156.07505664g/mol
• Monoisotopic Mass: 156.07505664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 3-(1-ethynylcyclopropyl)-1,1-difluorocyclobutane

Comprehensive Overview of 3-(1-Ethynylcyclopropyl)-1,1-Difluorocyclobutane (CAS No. 2228405-87-4)

3-(1-Ethynylcyclopropyl)-1,1-difluorocyclobutane (CAS No. 2228405-87-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound features a cyclopropyl group attached to an ethynyl moiety, combined with a difluorocyclobutane ring, making it a versatile building block for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel small-molecule inhibitors and fluorinated compounds, which are pivotal in modern medicinal chemistry.

The growing interest in fluorinated organic compounds like 3-(1-ethynylcyclopropyl)-1,1-difluorocyclobutane stems from their ability to enhance metabolic stability, bioavailability, and binding affinity in therapeutic agents. Fluorination is a key strategy in drug design, as evidenced by the rise of FDA-approved fluorinated drugs such as Prozac and Lipitor. This compound’s difluorocyclobutane moiety is particularly noteworthy, as it introduces conformational rigidity and electronic effects that can optimize interactions with biological targets. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

In addition to pharmaceutical applications, 3-(1-ethynylcyclopropyl)-1,1-difluorocyclobutane is being investigated for its potential in advanced material synthesis. Its ethynyl group allows for click chemistry reactions, enabling the construction of complex polymers and dendrimers with tailored properties. This is particularly relevant in the development of high-performance materials for electronics, coatings, and nanotechnology. The compound’s ability to act as a cross-linking agent or monomer underscores its versatility in material science, a field increasingly driven by sustainability and innovation.

From an environmental perspective, the synthesis and use of 3-(1-ethynylcyclopropyl)-1,1-difluorocyclobutane must adhere to green chemistry principles. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption, reflecting the broader shift toward sustainable chemical manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). As regulatory frameworks tighten, the demand for eco-friendly synthetic routes for compounds like this one is expected to rise.

Another area of interest is the compound’s role in agrochemical innovation. Fluorinated compounds are widely used in crop protection due to their ability to resist degradation and improve efficacy. 3-(1-Ethynylcyclopropyl)-1,1-difluorocyclobutane could serve as a precursor for next-generation pesticides or herbicides, addressing challenges such as pest resistance and environmental persistence. This is critical in the context of climate change, where resilient agricultural solutions are urgently needed.

For researchers and manufacturers, sourcing high-quality 3-(1-ethynylcyclopropyl)-1,1-difluorocyclobutane (CAS No. 2228405-87-4) is essential. Reputable suppliers provide detailed analytical data, including NMR, HPLC, and MS spectra, to ensure purity and consistency. The compound’s stability under various conditions—such as temperature and pH—is also a key consideration for storage and handling. These factors are frequently searched by professionals seeking reliable chemical suppliers or technical specifications for their projects.

In summary, 3-(1-ethynylcyclopropyl)-1,1-difluorocyclobutane represents a compelling example of how fluorinated cyclobutane derivatives are shaping the future of multiple industries. Its applications span drug discovery, material science, and agrochemicals, driven by its unique structural features and adaptability. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, sustainability, and technology.